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Compound of Interest

Compound Name: Neodymium nitrate hexahydrate

Cat. No.: B095503

CAS Number: 16454-60-7

This technical guide provides an in-depth overview of Neodymium (Ill) nitrate hexahydrate, a
versatile rare earth compound with significant applications in catalysis, materials science, and
biomedical research. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, experimental
protocols, and its interaction with biological pathways.

Core Physicochemical and Safety Data

Neodymium (Ill) nitrate hexahydrate is a light purple, crystalline solid that is highly soluble in
water and alcohol.[1] It is recognized for its role as a precursor in the synthesis of various
neodymium-containing materials and as a catalyst in organic reactions.

Table 1: Physicochemical Properties of Neodymium (III) Nitrate Hexahydrate
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Property Value Reference
CAS Number 16454-60-7 [21[3114]
Molecular Formula Nd(NOs)3-6H20 [21[31[5]
Molecular Weight 438.35 g/mol [21[31[5]
Appearance IF_)fWh;[j z:erIe/pink crystalline e
Melting Point 68-71 °C [4][6]
Boiling Point 83 °C at 760 mmHg [4]

Density 2.26 g/cm?3 [4]
Solubility Soluble in water and alcohol [1]

Table 2: Safety and Hazard Information

Hazard Statement

GHS Classification

Precautionary Statement

H272: May intensify fire;

oxidizer

Oxidizing solids, Category 3

P210, P220, P221

H315: Causes skin irritation

Skin corrosion/irritation,

Category 2

P264, P280, P302+P352,
P332+P313, P362

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation, Category 2

P264, P280,
P305+P351+P338,
P337+P313

H335: May cause respiratory
irritation

Specific target organ toxicity,
single exposure; Respiratory

tract irritation, Category 3

P261, P271, P304+P340,
P312, P403+P233, P405,
P501

Data sourced from GHS classifications.[7]

Experimental Protocols
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Neodymium (1) nitrate hexahydrate serves as a valuable precursor and catalyst in various
experimental procedures. Below are detailed protocols for two key applications.

Catalytic Friedlander Synthesis of Functionalized
Quinolines

This protocol describes an efficient and rapid method for synthesizing functionalized quinolines,
which are important scaffolds in medicinal chemistry, using Neodymium (l11) nitrate hexahydrate
as a catalyst. This method offers high yields under mild, environmentally friendly conditions.

Materials:

Neodymium (IIl) nitrate hexahydrate (Nd(NOs)3-:6H20)

2-aminoaryl ketone

Carbonyl compound with a reactive a-methylene group (e.g., ethyl acetoacetate, 1,3-
diketones)

Ethanol

Procedure:

In a round-bottom flask, dissolve the 2-aminoaryl ketone (1 mmol) and the carbonyl
compound (1.2 mmol) in ethanol.

¢ Add Neodymium (lIl) nitrate hexahydrate (typically 5-10 mol%) to the solution.

« Stir the reaction mixture at room temperature.

» Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, concentrate the reaction mixture under reduced pressure.

o Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., hexane-ethyl acetate) to obtain the desired quinoline derivative.
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Synthesis of Neodymium Oxide (Nd203) Nanoparticles
via Homogeneous Co-precipitation

This protocol outlines the synthesis of neodymium oxide nanoparticles using a homogeneous
co-precipitation method, a technique known for producing fine nanoparticles.

Materials:

o Neodymium (lll) nitrate hexahydrate (Nd(NO3)3-6H20)
e Urea (CH4N20)

o Deionized water

Procedure:

Dissolve 0.05 g (0.11 mmol) of Neodymium (lIl) nitrate hexahydrate and 0.5 g (8.3 mmol) of
urea in 40 mL of deionized water.

e Sonicate the solution for 30 minutes to ensure homogeneity.

» Heat the mixture to 90°C and maintain this temperature for 3-4 hours to allow for gradual
precipitation of the precursor.

 After cooling to room temperature, filter the precipitate.

e Wash the precipitate several times with deionized water and then with ethanol to remove any
unreacted precursors and byproducts.

e Dry the washed precipitate.
o Calcine the dried powder in a furnace at 800°C for 3 hours to obtain Nd2Os nanopatrticles.

Biological Interactions: The p53 Signaling Pathway

Recent studies have investigated the genotoxic effects of Neodymium (lll) nitrate hexahydrate
and its impact on cellular signaling pathways. Research has shown that exposure to this
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compound can induce DNA damage and activate the p53 signaling pathway, a critical regulator
of cell cycle arrest, DNA repair, and apoptosis.

A study on the hepatic genotoxicity of neodymium nitrate in mice revealed that its
administration led to an increase in oxidative stress markers such as reactive oxygen species
(ROS), 8-hydroxy-2'-deoxyguanosine (8-OHdG), and y-H2AX, a marker of DNA double-strand
breaks.[8] This DNA damage subsequently triggers the p53 signaling cascade. The study
observed a significant upregulation in the expression of key molecules within this pathway,
including ATM, Wip1, ATR, Chk2, MDM2, p53, p21, and NF-kB at the transcriptional level.
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Caption: Neodymium (lIl) nitrate hexahydrate induced p53 signaling pathway.
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This activation of the p53 pathway highlights a potential mechanism for the observed
genotoxicity and underscores the importance of further investigation into the safety and
biocompatibility of neodymium-containing compounds for biomedical applications.

Applications in Research and Development

Neodymium (lll) nitrate hexahydrate is a compound of interest for a variety of applications,
including:

o Catalysis: It serves as an efficient Lewis acid catalyst in organic synthesis, such as in the
Friedlander reaction for quinoline synthesis.

e Materials Science: It is a crucial precursor for the synthesis of neodymium-doped materials,
including high-performance magnets, lasers, and phosphors.[6][9] It is also used in the
fabrication of specialty glasses and ceramics to enhance their optical properties.[6]

e Nanotechnology: It is utilized in the preparation of neodymium oxide nanoparticles with
various morphologies for applications in catalysis, electronics, and biomedicine.

o Drug Development and Biomedical Research: Its role in modulating biological pathways,
such as the p53 signaling pathway, makes it a subject of interest for toxicological studies and
for understanding the cellular response to rare earth element exposure.[8] Further research
may explore its potential in drug delivery systems or as a therapeutic agent, with careful
consideration of its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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